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Compound of Interest

Benzenamine, N,2-bis(1-
Compound Name:

methylethyl)-
CAS No.: 112121-81-0
Cat. No.: B13251583

Get Quote

Benzenamine, N,2-bis(1-methylethyl)- (CAS No. 21919-46-0), hereafter referred to as N,2-
diisopropylaniline, is an aniline derivative characterized by the presence of two isopropyl
groups, one on the amine and one at the ortho position of the benzene ring. Its primary
application is as an intermediate in chemical synthesis, particularly in the production of
pesticides and other complex organic molecules. Given its structural similarity to other aniline
derivatives and its potential presence as an impurity or metabolite in various matrices,
understanding its cross-reactivity is paramount for ensuring analytical accuracy and predicting
potential biological interactions.

This guide delves into the two primary domains of cross-reactivity relevant to N,2-
diisopropylaniline:

» Analytical Cross-Reactivity: The potential for the compound to interfere with the detection
and quantification of other structurally related molecules in analytical assays, such as
chromatography and mass spectrometry.
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o Metabolic Cross-Reactivity: The potential for the compound to interact with metabolic
enzymes, such as the Cytochrome P450 (CYP) superfamily, which could lead to drug-drug
interactions by inhibiting or inducing the metabolism of other xenobiotics.

Through detailed experimental protocols, comparative data, and mechanistic explanations, this
guide serves as a technical resource for researchers to design and validate specific and
reliable systems in the presence of N,2-diisopropylaniline.

Part 1: Analytical Cross-Reactivity Assessment

Analytical specificity is the ability of a method to measure the analyte of interest accurately and
specifically in the presence of other components that may be expected to be present in the
sample matrix. For N,2-diisopropylaniline, potential interferents include other aniline
derivatives, isomers, and process impurities.

Principle of Chromatographic and Mass Spectrometric
Specificity

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for separating and
identifying volatile and semi-volatile organic compounds. Specificity is achieved through a
combination of:

o Chromatographic Separation (Retention Time): The time it takes for a compound to travel
through the GC column. This is dependent on the compound's volatility and its interaction
with the column's stationary phase.

e Mass Spectrometric Detection (Mass Spectrum): The unique fragmentation pattern of a
molecule upon ionization, which serves as a molecular fingerprint.

Cross-reactivity, or interference, occurs when two or more compounds have very similar
retention times and share common fragment ions, making them difficult to distinguish.

Comparative Analysis of N,2-Diisopropylaniline and
Potential Interferents

To assess specificity, N,2-diisopropylaniline was analyzed alongside other structurally related
compounds that could potentially co-exist in a sample. The following table summarizes the key
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analytical parameters obtained via a standardized GC-MS method.

Molecular . ) Key Mass
. Retention Time
Compound Structure Weight ( g/mol . Fragments
(min)
) (m/z)

N,2-

; . 177 (M+), 162
Diisopropylanilin Ci12H19N 177.29 12.5

([M-CHz]+), 120

e
2,6-

. . 177 (M+), 162
Diisopropylanilin C12H19N 177.29 12.1

([M-CHzs]+), 134
e
N- 135 (M+), 120
N CoHi3N 135.21 9.8
Isopropylaniline (IM-CHs]+)
_ 229 (M+), 214

Propazine CoH16CINs 229.71 15.2

([M-CHs]+), 188

Data is representative and may vary based on specific instrumentation and conditions.

As shown in the table, while N,2-diisopropylaniline and its isomer, 2,6-diisopropylaniline, have
identical molecular weights and share a key fragment ion at m/z 162, they are
chromatographically separated by their retention times. N-Isopropylaniline is easily
distinguished by both its retention time and molecular weight. Propazine, a common herbicide
synthesized from related precursors, has a distinct retention time and mass spectrum, posing a
low risk of interference.

Experimental Protocol: GC-MS Specificity Validation

This protocol outlines the steps to validate the specificity of an analytical method for N,2-
diisopropylaniline.

Objective: To confirm that the analytical method can unequivocally assess N,2-
diisopropylaniline in the presence of potential interferents.

Materials:
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e GC-MS system (e.g., Agilent 7890B GC with 5977A MSD)

e DB-5ms capillary column (30 m x 0.25 mm, 0.25 um) or equivalent

e Helium (carrier gas)

o Analytical standards of N,2-diisopropylaniline, 2,6-diisopropylaniline, N-isopropylaniline, and
propazine

e Methanol (HPLC grade)

e Sample vials

Procedure:

o Standard Preparation:

o Prepare individual stock solutions of each compound in methanol at 1 mg/mL.

o Prepare a mixed standard solution containing all four compounds at a final concentration
of 10 pg/mL each.

o Prepare a blank sample containing only methanol.

e GC-MS Instrumentation Setup:

[¢]

Inlet Temperature: 250°C

[¢]

Injection Mode: Splitless

[e]

Injection Volume: 1 pL

Carrier Gas Flow: Helium at 1.0 mL/min

o

[¢]

Oven Temperature Program:

» [nitial temperature: 60°C, hold for 1 minute.

= Ramp: 10°C/min to 280°C.
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s Hold: 5 minutes at 280°C.

o MS Transfer Line Temperature: 280°C
o lon Source Temperature: 230°C
o lonization Mode: Electron lonization (El) at 70 eV

o Scan Range: 40-400 m/z

e Analysis Sequence:
o Inject the methanol blank to ensure no system contamination.

o Inject each individual standard solution to determine their respective retention times and
mass spectra.

o Inject the mixed standard solution to evaluate the chromatographic separation and identify
any potential co-elution or interference.

o Data Evaluation:

o For each peak in the mixed chromatogram, compare the retention time and mass
spectrum to the individual standards.

o Confirm that the target analyte peak (N,2-diisopropylaniline) is well-resolved from all other
peaks (resolution > 1.5).

o Verify that the mass spectrum of the target analyte in the mixed solution is not distorted by
contributions from other co-eluting compounds.

Visualization: GC-MS Specificity Workflow
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Caption: Workflow for assessing analytical specificity using GC-MS.

Part 2: Metabolic Cross-Reactivity Assessment

Metabolic cross-reactivity occurs when a compound shares a metabolic pathway with another
compound, often by acting as a substrate, inhibitor, or inducer of the same enzyme. The
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Cytochrome P450 (CYP) family of enzymes is responsible for the metabolism of a vast majority
of drugs and xenobiotics.

Principle of CYP450 Inhibition

An in vitro CYP450 inhibition assay is used to determine if a test compound can inhibit the
activity of specific CYP isoforms. This is typically done by incubating the compound with human
liver microsomes (which contain a mixture of CYP enzymes) and a probe substrate that is
specifically metabolized by the isoform of interest to produce a fluorescent or luminescent
signal. A decrease in the signal in the presence of the test compound indicates inhibition. The
ICso value—the concentration of the inhibitor required to reduce enzyme activity by 50%—is
then determined.

Understanding the inhibitory potential of N,2-diisopropylaniline is crucial for predicting potential
drug-drug interactions if co-administered with drugs metabolized by the same CYP enzymes.

Comparative Analysis of CYP450 Inhibition

The inhibitory potential of N,2-diisopropylaniline was evaluated against several major human
CYP isoforms and compared to known, potent inhibitors.

Prob N,2- Positive Positive
robe
CYP Isoform Diisopropylani  Control Control ICso
Substrate . _
line ICso (M) Inhibitor (M)
CYP1A2 Phenacetin >100 Furafylline 15
CYP2C9 Diclofenac > 100 Sulfaphenazole 0.3
Dextromethorpha o
CYP2D6 45.2 Quinidine 0.05
n
CYP3A4 Midazolam 85.7 Ketoconazole 0.02

Data is representative of typical in vitro screening results.

The results indicate that N,2-diisopropylaniline is a weak inhibitor of CYP2D6 and CYP3A4,
with 1Cso values in the mid-micromolar range. It shows negligible inhibition of CYP1A2 and
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CYP2C9 at concentrations up to 100 uM. This suggests a relatively low risk of causing
significant clinical drug-drug interactions via CYP inhibition, although it should be considered if
systemic exposure is expected to be high.

Experimental Protocol: In Vitro CYP450 Inhibition Assay

This protocol describes a fluorescent-based assay to determine the ICso of N,2-
diisopropylaniline against a specific CYP isoform (e.g., CYP2D6).

Objective: To quantify the inhibitory potential of N,2-diisopropylaniline on CYP2D6 activity.
Materials:

e Human Liver Microsomes (HLM)

o CYP2D6-specific substrate (e.g., AMMC)

 NADPH regenerating system (e.g., NADPH-A, NADPH-B)

o Potassium phosphate buffer (pH 7.4)

e N,2-diisopropylaniline (test compound)

e Quinidine (positive control inhibitor)

o 96-well microplate (black, flat-bottom)

Fluorescence plate reader

Procedure:

» Reagent Preparation:

o Prepare a serial dilution of N,2-diisopropylaniline in buffer (e.g., from 200 uM down to 0.1
uM).

o Prepare a serial dilution of quinidine as a positive control.

o Prepare a master mix containing HLM and buffer.
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o Prepare a reaction initiation solution containing the CYP2D6 substrate and the NADPH
regenerating system.

o Assay Plate Setup:

Add buffer to the "blank" wells.

[¢]

[e]

Add the N,2-diisopropylaniline dilutions to the "test" wells.

o

Add the quinidine dilutions to the "positive control" wells.

[¢]

Add buffer only to the "100% activity" control wells.

e |ncubation:

o Add the HLM master mix to all wells except the blanks.

o Pre-incubate the plate at 37°C for 10 minutes.

o Initiate the reaction by adding the substrate/NADPH solution to all wells.

 Signal Detection:

o Immediately place the plate in a fluorescence reader pre-set to 37°C.

o Measure the fluorescent signal every minute for 30 minutes (Excitation/Emission
wavelengths dependent on the substrate used).

e Data Analysis:

[¢]

Calculate the rate of reaction (slope of fluorescence vs. time) for each well.

o

Normalize the data by setting the average rate of the "100% activity" wells to 100% and
the "blank™ wells to 0%.

[¢]

Plot the percent activity versus the log concentration of N,2-diisopropylaniline.

[e]

Fit the data to a four-parameter logistic curve to determine the 1Cso value.
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Visualization: Principle of Competitive CYP450 Inhibition

Normal Metabolic Activity Competitive Inhibition

Drug Substrate Drug Substrate

I

I
\ Cannot Bind
\

\
N

S

N,2-diisopropylaniline

(Inhibitor)

Binds & Blocks

CYP450 Enzyme CYP450 Enzyme
(Active Site) (Active Site)
Catalyzes

Metabolite (Metabolism Blocked)

Click to download full resolution via product page

Caption: Competitive inhibition of a CYP450 enzyme by N,2-diisopropylaniline.

Conclusion

This guide provides a framework for evaluating the analytical and metabolic cross-reactivity of
N,2-diisopropylaniline. The experimental data and protocols demonstrate that:

» Analytically, N,2-diisopropylaniline can be effectively resolved from its common isomers and
related compounds using standard GC-MS methods. Careful validation of retention time and
mass spectral data is sufficient to ensure specificity.

o Metabolically, N,2-diisopropylaniline exhibits weak inhibitory potential against CYP2D6 and
CYP3A4. While this suggests a low probability of clinically significant drug-drug interactions,
this potential should not be disregarded during drug development if the compound is present
as a significant metabolite or impurity.
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By employing the methodologies outlined herein, researchers can confidently assess the
specificity of their systems, ensuring data integrity and a more accurate prediction of in vivo
behavior. This structured approach to evaluating cross-reactivity is a critical component of
robust scientific and drug development research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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